Cas no 2228364-35-8 (1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one
• CAS No: 2228364-35-8
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 6406471
• PubChem ID: 165797310
• Update Time: 2025-10-30

1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one
• EN300-1928149
• 2228364-35-8

• Inchi： 1S/C8H6ClF2NO2/c1-14-8-5(6(13)7(10)11)4(9)2-3-12-8/h2-3,7H,1H3
• InChI Key： GZADXOSUZZYJJL-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(C(F)F)=O)OC

Computed Properties

• Exact Mass: 221.0055125g/mol
• Monoisotopic Mass: 221.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one

Introduction to 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one (CAS No. 2228364-35-8)

1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228364-35-8, belongs to a class of molecules characterized by its unique structural features, which include a pyridine core substituted with chloro and methoxy groups, alongside a difluoroethyl ketone moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active agents.

The structural framework of 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one is particularly noteworthy due to its potential in drug discovery. The pyridine ring is a common pharmacophore in many therapeutic agents, known for its ability to interact with biological targets such as enzymes and receptors. The chloro and methoxy substituents on the pyridine ring further enhance its reactivity and binding affinity, making it an attractive scaffold for medicinal chemists.

The difluoroethyl ketone group is another critical feature of this compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding interactions. In particular, the 2,2-difluoroethyl group can improve the pharmacokinetic properties of drug candidates by increasing their resistance to metabolic degradation. This makes 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one a promising building block for the development of novel therapeutics.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one. These methods often involve multi-step reactions that leverage transition metal catalysis and palladium-mediated cross-coupling reactions. Such innovations have not only improved the yield and purity of the compound but also opened up new avenues for its application in drug development.

In the realm of medicinal chemistry, 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one has been explored as a precursor for various bioactive molecules. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine moiety serves as a hinge-binding region, while the fluorinated ketone group provides structural rigidity necessary for optimal binding affinity.

Moreover, the compound's versatility has led to its use in the development of antiviral agents. The unique electronic properties of the pyridine ring and the presence of fluorine atoms allow for strong interactions with viral proteases and polymerases. This has made 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one a valuable scaffold in designing inhibitors against emerging viruses.

The synthesis of this compound also highlights the importance of fluorinated intermediates in modern drug discovery. Fluorine's ability to influence molecular properties such as pKa and logP makes it an indispensable element in medicinal chemistry. By incorporating fluorine atoms strategically, chemists can fine-tune the pharmacological profile of drug candidates.

Recent studies have demonstrated the potential of 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one in addressing neurological disorders. Its structural features allow it to interact with neurotransmitter receptors and ion channels, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential.

In conclusion, 1-(4-chloro-2-methoxypyridin-3-yl)-2,2-difluoroethan-1-one (CAS No. 2228364-35-8) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural attributes make it an invaluable tool for synthesizing biologically active molecules targeting various diseases. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand, contributing to advancements in drug development.